Cas no 68621-73-8 (Ethyl (3-aminophenyl)carbamate)

• Product Name: Ethyl (3-aminophenyl)carbamate
• CAS No: 68621-73-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1087294
• PubChem ID: 12941474
• Update Time: 2025-04-20

Ethyl (3-aminophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl (3-aminophenyl)carbamate
• Ethyl (3-aminophenyl)carbamate hydrochloride
• ethyl N-(3-aminophenyl)carbamate
• Ethyl(3-aminophenyl)carbamate x1hcl
• VS-01026
• CS-0319572
• SCHEMBL8591930
• AKOS000150172
• DTXSID30513537
• 68621-73-8
• Ethyl (3-aminophenyl)carbamate, AldrichCPR
• ethyl(3-aminophenyl)carbamate
• carbamic acid, (3-aminophenyl)-, ethyl ester, hydrochloride
• STK520588
• DB-208877
• ALBB-025607
• BBL002168

• MDL： MFCD06090887
• Inchi： 1S/C9H12N2O2/c1-2-13-9(12)11-8-5-3-4-7(10)6-8/h3-6H,2,10H2,1H3,(H,11,12)
• InChI Key： CUBBETISFVCGIO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)N)=O)CC

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 275.262°C at 760 mmHg
• Flash Point: 120.274°C
• Refractive Index: 1.609

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters